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Compound of Interest

(S)-benzyl 3-aminopiperidine-1-
Compound Name:
carboxylate

cat. No.: B1270723

Technical Guide: (S)-Benzyl 3-Aminopiperidine-
1-Carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and physicochemical properties of (S)-benzyl 3-aminopiperidine-1-carboxylate, a key chiral
building block in pharmaceutical research and development.

Commercial Availability

(S)-Benzyl 3-aminopiperidine-1-carboxylate (CAS No. 876461-55-1) is readily available from
a variety of chemical suppliers. The compound is typically offered in research quantities with
purities generally reported to be 97% or higher. For larger quantities, direct inquiry with the
suppliers is recommended.
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Note: Purity specifications can vary between batches and suppliers. It is highly recommended

to request a certificate of analysis (CoA) for lot-specific data.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-benzyl 3-aminopiperidine-1-
carboxylate is provided below.

Property Value

CAS Number 876461-55-1

Molecular Formula C13H1sN202

Molecular Weight 234.29 g/mol

Appearance Not consistently reported; may vary.

Storage Temperature 2-8°C

Experimental Protocols: Enzymatic Synthesis

A novel and efficient method for the synthesis of enantiopure Cbz-protected L-3-
aminopiperidine (the (S)-enantiomer) has been reported, utilizing a one-pot enzymatic
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cascade.[1][2][3][4] This biocatalytic approach offers high enantiopurity and avoids the use of
harsh reagents often employed in traditional synthetic routes.[1][2][3][4]

Materials:

N-Cbz-protected L-ornithinol

Galactose oxidase (GOase) variant

Imine reductase (IRED)

Sodium phosphate buffer (NaPi buffer), pH 7.5

General laboratory glassware and purification equipment (e.g., column chromatography)
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve the N-Cbz-protected L-ornithinol
substrate in NaPi buffer (pH 7.5).

o Enzyme Addition: Add the selected galactose oxidase and imine reductase enzymes to the
reaction mixture. The optimal enzyme variants and their concentrations should be
determined through screening for maximal conversion.

 Incubation: Incubate the reaction mixture at 30°C with agitation (e.g., 200 rpm) for 16-48
hours. Reaction progress should be monitored by a suitable analytical technique, such as
GC-FID.

o Work-up and Purification: Upon completion, the reaction mixture is worked up to isolate the
product. The specific work-up procedure may involve extraction with an organic solvent. The
crude product is then purified, typically by column chromatography, to yield the pure (S)-
benzyl 3-aminopiperidine-1-carboxylate.

Characterization:

The identity and purity of the synthesized product should be confirmed by standard analytical
techniques, including:
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* NMR Spectroscopy (*H and *3C): To confirm the chemical structure.

e High-Performance Liquid Chromatography (HPLC): To determine purity and, with a chiral
column, the enantiomeric excess.

e Mass Spectrometry (MS): To confirm the molecular weight.

The reported enzymatic cascade has been shown to produce the target compound with high
enantiopurity, preserving the L-configuration from the starting amino acid-derived substrate.[1]

[2131[4]

Visualizations

Experimental Workflow for Enzymatic Synthesis

Starting Materials

NaPi Buffer (pH 7.5
( 1 Buffer (p )) Final Product

One»Pot‘ }ieaction Purification Analysis

Galactose Oxidase & Incubation ) (S)-benzyl
Imine Reductase — (30°C, 200 rpm, 16-48h) —¥| Reaction Work-up Column Chromatography ¥ 3-aminopiperidine- —» NMR, HPLC, MS
1-carboxylate
N-Cbz-protected
L-ornithinol

Click to download full resolution via product page

Caption: Workflow for the one-pot enzymatic synthesis of (S)-benzyl 3-aminopiperidine-1-

carboxylate.

Note on Signaling Pathways: As of the date of this guide, no specific signaling pathways
involving (S)-benzyl 3-aminopiperidine-1-carboxylate have been identified in the public
scientific literature. This compound primarily serves as a chiral building block for the synthesis
of more complex, biologically active molecules.[5][6][7][8][9] The biological activities of these
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downstream compounds would then be investigated, which may include interactions with
various signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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